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Compound of Interest

Compound Name: 3-(4-Chlorobenzoyl)propionic acid

Cat. No.: B1294433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 3-(4-
Chlorobenzoyl)propionic acid (CAS No: 3984-34-7). The information is compiled from

various safety data sheets and chemical databases to ensure a thorough understanding of its

properties and associated hazards. This document is intended to be a crucial resource for

professionals handling this compound in research and development settings.

Chemical and Physical Properties
3-(4-Chlorobenzoyl)propionic acid is a white to beige crystalline powder.[1] Key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₁₀H₉ClO₃ [2][3][4]

Molecular Weight 212.63 g/mol [2][3][4]

CAS Number 3984-34-7 [1][2][3]

EC Number 223-627-3 [2][4]

Melting Point 128-130 °C [1][4]

Boiling Point 305.28°C (estimate) [1]

Solubility Insoluble in water.[1][4] [1][4]

Appearance
White to beige crystalline

powder
[1]

Storage Temperature
Room Temperature, sealed in

a dry environment
[1]

Hazard Identification and Classification
According to the aggregated GHS information, 3-(4-Chlorobenzoyl)propionic acid is

classified as a hazardous substance.[2] The primary hazards are related to irritation.[2]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

GHS Pictograms:
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alt text

Signal Word: Warning[2]

Precautionary Statements: A comprehensive list of precautionary statements can be found in

the safety data sheets, including P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),

P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/protective

clothing/eye protection/face protection), and P301+P312 (IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell).[2][5]

Toxicological Information
It is important to note that the chemical, physical, and toxicological properties of 3-(4-
Chlorobenzoyl)propionic acid have not been thoroughly investigated.[6] The available

Material Safety Data Sheets indicate that there is no data available for acute toxicity (dermal or

inhalation), skin corrosion/irritation, serious eye damage/eye irritation, respiratory or skin

sensitization, germ cell mutagenicity, carcinogenicity, reproductive toxicity, specific target organ

toxicity (repeated exposure), and aspiration hazard.[6]
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Toxicological Endpoint Data

Acute Toxicity No data available[6]

Skin Corrosion/Irritation Causes skin irritation[2]

Serious Eye Damage/Irritation Causes serious eye irritation[2]

Respiratory or Skin Sensitization No data available[6]

Germ Cell Mutagenicity No data available[6]

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as

probable, possible or confirmed human

carcinogen by IARC.[6]

Reproductive Toxicity No data available[6]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[2][6]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available[6]

Aspiration Hazard No data available[6]

Experimental Protocols and Handling
Due to the limited availability of detailed experimental protocols in the public domain, this

section provides a generalized workflow for the synthesis and safe handling of 3-(4-
Chlorobenzoyl)propionic acid based on standard laboratory practices for similar compounds.

General Synthesis Workflow
The synthesis of 3-(4-Chlorobenzoyl)propionic acid typically involves a Friedel-Crafts

acylation reaction between chlorobenzene and succinic anhydride in the presence of a Lewis

acid catalyst like aluminum chloride.[1]
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Reactants

Reaction Conditions

Process ProductChlorobenzene

Friedel-Crafts Acylation

Succinic Anhydride

Aluminum Chloride (Catalyst)

Inert Solvent (e.g., Nitrobenzene)

Aqueous Work-up & Extraction Recrystallization 3-(4-Chlorobenzoyl)propionic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(4-Chlorobenzoyl)propionic acid.

Safe Handling and Personal Protective Equipment (PPE)
Given the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.
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Risk Assessment

Control Measures

PPE DetailsHandling Procedures

Identify Hazards:
- Skin Irritant
- Eye Irritant

- Respiratory Irritant

Assess Risks of Exposure

Engineering Controls:
- Fume Hood Personal Protective Equipment (PPE)

Handle in a well-ventilated area Chemical Resistant Gloves (e.g., Nitrile) Safety Goggles or Face Shield Laboratory Coat Respiratory Protection (if dust is generated)

Store in a tightly closed container in a dry place Dispose of waste according to local regulations

Click to download full resolution via product page

Caption: Recommended safe handling procedures for 3-(4-Chlorobenzoyl)propionic acid.

First Aid Measures
In case of exposure, the following first aid measures should be taken. Always consult a

physician and show them the safety data sheet.[6]
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Exposure Route First Aid Measures

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[6]

Skin Contact Wash off with soap and plenty of water.[6]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes.[6]

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.[6]

Fire Fighting Measures
Aspect Measures

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[6]

Specific Hazards
Hazardous decomposition products include

carbon oxides and hydrogen chloride gas.[6]

Firefighter Protection
Wear self-contained breathing apparatus for

firefighting if necessary.[6]

Ecological Information
There is no data available on the ecotoxicity, persistence and degradability, or bioaccumulative

potential of 3-(4-Chlorobenzoyl)propionic acid.[6] It is advised to prevent the product from

entering drains.[6]

Hypothetical Metabolic Pathway
While no specific metabolic pathway for 3-(4-Chlorobenzoyl)propionic acid has been

documented, a hypothetical pathway can be proposed based on the general metabolism of

propionate. The propionic acid moiety could potentially be cleaved and enter the propanoate

metabolism pathway, while the 4-chlorobenzoyl moiety would likely undergo separate metabolic

transformations.
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Caption: A hypothetical metabolic pathway for 3-(4-Chlorobenzoyl)propionic acid.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Users should

always consult the most current SDS provided by the manufacturer before handling this

chemical. The information provided is based on available data and may not be exhaustive. The

user assumes all risks associated with the handling, storage, and disposal of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1294433?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ProductChemicalPropertiesCB5189652_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Chlorobenzoyl_propionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Chlorobenzoyl_propionic-acid
https://www.scbt.com/p/3-4-chlorobenzoyl-propionic-acid-3984-34-7
https://www.sigmaaldrich.com/SG/en/product/aldrich/439924
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB5189652.htm
https://www.capotchem.com/doc/viewmsds_3984-34-7.html
https://www.benchchem.com/product/b1294433#3-4-chlorobenzoyl-propionic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1294433#3-4-chlorobenzoyl-propionic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1294433#3-4-chlorobenzoyl-propionic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1294433#3-4-chlorobenzoyl-propionic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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